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Compound of Interest

Compound Name: Pentadecanenitrile

Cat. No.: B103695

For Researchers, Scientists, and Drug Development Professionals

Tetradecyl cyanide, also known as myristyl cyanide or pentadecanenitrile, is a long-chain
aliphatic nitrile utilized in various research and industrial applications, including organic
synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals.
While its acute toxicity is considered lower than that of inorganic cyanide salts and shorter-
chain nitriles, meticulous adherence to safety and handling protocols is imperative to mitigate
potential health risks. This guide provides a comprehensive overview of the known safety data,
handling precautions, and emergency procedures for Tetradecyl cyanide.

Hazard Identification and Classification

Tetradecyl cyanide is classified as harmful if swallowed, in contact with skin, or if inhaled. It is
also known to cause skin irritation and serious eye irritation.[1]

GHS Classification:

Acute toxicity, Oral (Category 4)[1]

Acute toxicity, Dermal (Category 4)[1]

Acute toxicity, Inhalation (Category 4)[1]

Skin irritation (Category 2)
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» Eye irritation (Category 2A)
Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of Tetradecyl cyanide is fundamental to its
safe handling and storage.
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Property Value Reference
Chemical Formula CisH29oN [2]
Molecular Weight 223.40 g/mol [1]
CAS Number 18300-91-9 [11[2]
White or Colorless to Light
Appearance yellow powder to lump to clear [2][3]
liquid
Melting Point 20-23 °C (lit.) [31[4]
Boiling Point 322 °C (lit.) [3114]
Density 0.825 g/mL at 25 °C (lit.) [3114]
Flash Point 22 °C [3]
Insoluble in water. Soluble in
Solubility organic solvents like alcohol [2]

and ether.

Toxicological Data

While specific LD50 and LC50 values for Tetradecyl cyanide are not readily available in the
reviewed literature, the toxicology of aliphatic nitriles is generally associated with the in vivo
metabolic release of cyanide.[5][6][7] However, the rate and extent of this release, and thus the
acute toxicity, are significantly lower for long-chain nitriles compared to their shorter-chain
counterparts. The toxicity of aliphatic nitriles is influenced by their chemical structure.[8][9]

It is crucial to note that the primary toxic mechanism of cyanide is the inhibition of cytochrome ¢
oxidase, leading to cellular hypoxia.[5]

Experimental Protocols and Handling Precautions

A systematic approach to handling Tetradecyl cyanide is essential to minimize exposure and
ensure a safe laboratory environment.
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Engineering Controls

o Ventilation: All work with Tetradecyl cyanide, including weighing and transferring, should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10]

o Emergency Equipment: Safety showers and eyewash stations should be readily accessible
and tested regularly.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: A lab coat and impervious gloves (e.g., nitrile rubber) are required. For tasks
with a higher risk of splash, an impervious apron should be worn.[11]

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[11]

Safe Handling and Storage

o General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.
Wash hands thoroughly after handling.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids.

Spill Cleanup Procedure

e Small Spills (within a fume hood):

o

Wear appropriate PPE.

[¢]

Cover the spill with an inert absorbent material.

[¢]

Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

o

Decontaminate the area with a suitable cleaning agent.
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e Large Spills:
o Evacuate the area immediately.
o Alert emergency personnel.

o Prevent the spill from entering drains.

Waste Disposal

All waste containing Tetradecyl cyanide, including contaminated PPE and spill cleanup
materials, must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

First Aid Measures

In the event of exposure, immediate action is critical.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[12]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[13]

Fire and Explosion Hazard

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. A water
spray can be used to cool fire-exposed containers.[11]

e Hazardous Combustion Products: Combustion may produce toxic gases, including carbon
oxides and hydrogen cyanide.[14]
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» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[11]

Visualizations

To further clarify the safety and handling protocols, the following diagrams illustrate key logical

relationships and workflows.
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Planning Phase

Start: Proposed Experiment
with Tetradecyl Cyanide

Assess Hazards:
- Review SDS
- Evaluate Toxicity Data
- Consider Reaction Conditions

Determine Controls:
- Engineering Controls (Fume Hood)
- Personal Protective Equipment
- Administrative Controls

Executign Phase

Prepare and Don
Appropriate PPE

Conduct Experiment

in Designated Area

Monitor for Signs
of Exposure or Spills

Post-Execytion Phase

Decontaminate Work Area
and Equipment

'

Segregate and Dispose of
Hazardous Waste

'

End of Procedure
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Exposure Event

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Immedia&e Actions

Remove from Source of Exposure

'

Decontaminate:
- Skin: Wash with soap & water
- Eyes: Flush with water
- Inhalation: Move to fresh air

'

Call for Emergency
Medical Assistance

First Aid

Provide SDS to Do NOT Induce Vomiting
Emergency Responders (in case of ingestion)

Monitor Vital Signs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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